Cas no 2223018-67-3 (2-bromo-3-(piperidin-4-yl)methylphenol)

• Product Name: 2-bromo-3-(piperidin-4-yl)methylphenol
• CAS No: 2223018-67-3
• MF: C₁₂H₁₆BrNO
• MW: 270.165542602539
• CID: 6172467
• PubChem ID: 165650571
• Update Time: 2025-07-17

2-bromo-3-(piperidin-4-yl)methylphenol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-3-(piperidin-4-yl)methylphenol
• 2223018-67-3
• 2-bromo-3-[(piperidin-4-yl)methyl]phenol
• EN300-1904485

• Inchi： 1S/C12H16BrNO/c13-12-10(2-1-3-11(12)15)8-9-4-6-14-7-5-9/h1-3,9,14-15H,4-8H2
• InChI Key： VNHDMTGVZUUBKF-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1CC1CCNCC1)O

Computed Properties

• Exact Mass: 269.04153g/mol
• Monoisotopic Mass: 269.04153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 32.3Ų

Additional information on 2-bromo-3-(piperidin-4-yl)methylphenol

Introduction to 2-Bromo-3-(Piperidin-4-yl)methylphenol (CAS No. 2223018-67-3)

2-Bromo-3-(Piperidin-4-yl)methylphenol (CAS No. 2223018-67-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of substituted phenols and contains a bromine atom, a piperidine ring, and a methyl group, which collectively contribute to its chemical properties and biological activities.

The molecular formula of 2-bromo-3-(piperidin-4-yl)methylphenol is C₁₄H₁₉BrO, with a molecular weight of approximately 287.20 g/mol. The presence of the bromine atom in the para position of the phenolic ring imparts significant electronic and steric effects, influencing the compound's reactivity and stability. The piperidine ring, particularly when substituted at the 4-position with a methyl group, adds complexity to the molecule, enhancing its potential for interactions with biological targets.

In recent years, 2-bromo-3-(piperidin-4-yl)methylphenol has been studied for its potential as a lead compound in drug discovery. Research has focused on its ability to modulate various biological pathways, including those involved in inflammation, neurodegeneration, and cancer. For instance, studies have shown that this compound can inhibit specific enzymes and receptors, making it a promising candidate for the development of novel therapeutic agents.

One notable area of research involves the anti-inflammatory properties of 2-bromo-3-(Piperidin-4-yl)methylphenol. In vitro studies have demonstrated that this compound can effectively reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated immune cells. This effect is attributed to its ability to interfere with signaling pathways that are crucial for inflammation, such as NF-κB and MAPK. These findings suggest that 2-bromo-3-(Piperidin-4-yl)methylphenol could be developed into an effective treatment for inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 2-bromo-3-(Piperidin-4-yl)methylphenol has also shown promise in neurodegenerative disorders. Preclinical studies have indicated that this compound can protect neurons from oxidative stress and apoptosis, which are key factors in conditions such as Alzheimer's disease and Parkinson's disease. The mechanism behind this neuroprotective effect is thought to involve the modulation of mitochondrial function and the reduction of reactive oxygen species (ROS) levels.

In the context of cancer research, 2-bromo-3-(Piperidin-4-yl)methylphenol has been investigated for its potential as an anticancer agent. Studies have shown that it can induce apoptosis in various cancer cell lines by targeting specific signaling pathways such as PI3K/Akt and JAK/STAT. Additionally, this compound has demonstrated synergistic effects when combined with other anticancer drugs, suggesting its potential as part of combination therapies.

The synthesis of 2-bromo-3-(Piperidin-4-yl)methylphenol involves several steps, including the bromination of phenol followed by the introduction of the piperidine moiety. Various synthetic routes have been explored to optimize yield and purity, with some methods employing green chemistry principles to minimize environmental impact. The availability of high-purity 2-bromo-3-(Piperidin-4-yl)methylphenol is crucial for both research and potential clinical applications.

In conclusion, 2-bromo-3-(Piperidin-4-yl)methylphenol (CAS No. 2223018-67-3) is a versatile compound with a range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation into its therapeutic potential across multiple disease areas. As research continues to advance, it is likely that new insights will emerge, further highlighting the importance of this compound in drug discovery and development.